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Compound of Interest

Compound Name: Vinyl cyclohexanecarboxylate

CAS No.: 4840-76-0

Cat. No.: B3052926

Get Quote

Executive Summary
In modern organic synthesis and specialty polymer design, Vinyl cyclohexanecarboxylate
(VCC) serves as a highly versatile aliphatic ester. Characterized by its dual-functional nature—

a reactive vinyl group coupled with a sterically bulky cyclohexane ring—it is primarily utilized as

a monomer to engineer resins with high chemical resistance, low-temperature flexibility, and

exceptional substrate adhesion. For drug development professionals, VCC also acts as a

critical intermediate in cross-coupling reactions and the synthesis of active pharmaceutical

ingredients (APIs).

However, the transition from theoretical chemistry to bench-scale application requires strict

adherence to Environmental, Health, and Safety (EHS) protocols. This whitepaper bridges the

gap between administrative safety compliance (SDS) and advanced benchtop methodologies,

providing field-proven, self-validating protocols for the handling, analysis, and polymerization of

VCC.
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Physicochemical Profiling & Mechanistic Utility
Before integrating VCC into any synthetic pipeline, scientists must understand its

thermodynamic and physical properties. The bulky cyclohexane ring provides steric hindrance

that influences both the kinetics of polymerization and the retention time during

chromatographic separation.

Table 1: Physicochemical Properties of Vinyl Cyclohexanecarboxylate[1][2]

Property Value
Causality / Impact on
Experimental Workflow

Molecular Formula C₉H₁₄O₂

Dictates stoichiometric

calculations for precise

copolymerization ratios.

Molecular Weight 154.21 g/mol

Used to determine the exact

mass-to-charge ratio (

) in MS analysis.

Boiling Point 226 °C (at 760 mmHg)

High boiling point necessitates

vacuum distillation for thermal

purification.

Density 0.99 g/cm³

Nearly equipotent to water;

phase separation in liquid-

liquid extraction requires

saturated brine to prevent

emulsions.

Flash Point 85.1 °C

Classifies the compound as a

combustible liquid, dictating

specific EHS storage

parameters.

Safety Data Sheet (SDS) Deconstruction & EHS
Protocols
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For laboratory managers and application scientists, simply downloading an SDS is insufficient;

the data must be translated into actionable, self-validating safety protocols. According to

standard GHS classifications detailed in the[3], VCC presents specific flammability and dermal

hazards.

Table 2: GHS Classification and Actionable Hazard Mitigation

Hazard Class GHS Category
Mechanistic
Reason

Mitigation Protocol
(Self-Validating)

Flammability
Category 4

(Combustible)

Vapor pressure

(0.0836 mmHg at

25°C) allows vapors to

pool in unventilated

areas.

Store in grounded,

ventilated cabinets.

Validation: Use LEL

(Lower Explosive

Limit) monitors in

storage zones.

Skin Irritation Category 2

The lipophilic

cyclohexane ring

enhances dermal

penetration, stripping

natural skin lipids.

Use double-gloved

nitrile or butyl rubber.

Validation: Perform

visual glove-integrity

checks post-handling.

Eye Irritation Category 2A

Ester hydrolysis upon

contact with ocular

moisture generates

localized acidity.

Wear tight-fitting

chemical goggles.

Validation: Ensure an

operational eyewash

station is within a 10-

second transit.

Note: To download the official, manufacturer-specific SDS for compliance auditing, visit the or

your specific chemical vendor's portal.

Experimental Workflows & Protocols
Protocol A: HPLC-UV/MS Method for VCC Purity
Assessment
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Before utilizing VCC in sensitive drug development pathways, its purity must be verified. This

reverse-phase high-performance liquid chromatography (RP-HPLC) method is adapted from

established [4][5].

Causality Focus: Why swap phosphoric acid for formic acid in MS? Phosphoric acid is non-

volatile and will precipitate in the electrospray ionization (ESI) source, causing severe ion

suppression and equipment damage. Formic acid provides the necessary protons for

ionization while volatilizing completely.

Step-by-Step Methodology:

Mobile Phase Preparation: Prepare an isocratic blend of Acetonitrile (MeCN) and LC-MS

grade Water (60:40 v/v). Add 0.1% Formic Acid (for MS compatibility) or 0.1% Phosphoric

Acid (if strictly using UV detection at 210 nm).

Column Equilibration: Install a Newcrom R1 or C18 column (3 µm particle size for fast UPLC

applications). Purge with the mobile phase at 1.0 mL/min until the baseline stabilizes.

Sample Preparation: Dissolve 10 mg of VCC in 1 mL of MeCN. Filter through a 0.22 µm

PTFE syringe filter.

Injection & Elution: Inject 5 µL of the sample. The lipophilic cyclohexane ring will interact

strongly with the C18 stationary phase, resulting in a predictable retention time.

Self-Validation Checkpoint: Inject a pure mobile-phase blank prior to the sample. A perfectly

flat baseline confirms zero column carryover. The VCC peak must exhibit a symmetry factor

between 0.95 and 1.05; tailing indicates column overloading or degradation.

Protocol B: Free-Radical Polymerization Workflow
VCC is frequently polymerized to create specialty resins. This protocol outlines a standard free-

radical polymerization using Azobisisobutyronitrile (AIBN)[1].

Causality Focus: Why use AIBN at 70°C? AIBN has a 10-hour half-life at approximately

65°C. Running the reaction at 70°C ensures a steady, controlled generation of initiating

radicals (consistent radical flux), preventing runaway exothermic reactions while driving the

conversion to completion.
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Step-by-Step Methodology:

Monomer Purification: Pass the raw VCC through a short plug of basic alumina. Reasoning:

Commercial VCC contains radical inhibitors (e.g., MEHQ) to prevent autopolymerization

during storage. Alumina selectively binds the phenolic hydroxyl groups of the inhibitor.

Reaction Setup: In a flame-dried Schlenk flask, dissolve 5.0 g of purified VCC in 15 mL of

anhydrous toluene. Add 0.05 g of AIBN (1 wt%).

Degassing: Perform three freeze-pump-thaw cycles to remove dissolved oxygen, which acts

as a radical scavenger and terminates polymer chains prematurely.

Propagation: Backfill with inert Argon and heat the flask in an oil bath at 70°C for 12 hours

under continuous magnetic stirring.

Precipitation & Recovery: Dropwise, add the viscous reaction mixture into 200 mL of ice-cold

methanol under vigorous stirring.

Self-Validation Checkpoint: Unreacted monomer is highly soluble in methanol, whereas the

poly(vinyl cyclohexanecarboxylate) backbone is insoluble. The immediate formation of a

white, stringy precipitate physically validates successful chain propagation. Filter and dry

under a vacuum at 40°C to a constant weight.

Workflow Visualization
The following diagram illustrates the logical dependency between EHS clearance, analytical

quality control, and synthetic application.
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Fig 1: Operational workflow integrating SDS safety checks, HPLC analysis, and VCC

polymerization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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